Cas no 869078-41-1 ((2Z)-6-hydroxy-7-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-2-(4-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-hydroxy-7-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-2-(4-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 869078-41-1
• MF: C₂₃H₂₆N₂O₄
• MW: 394.463546276093
• CID: 6146668
• PubChem ID: 7198052
• Update Time: 2024-01-06

(2Z)-6-hydroxy-7-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-2-(4-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-hydroxy-7-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}-2-(4-methylphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one
• SMR000324786
• (2Z)-6-hydroxy-7-[[4-(2-hydroxyethyl)piperazino]methyl]-2-(4-methylbenzylidene)coumaran-3-one
• (Z)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-2-(4-methylbenzylidene)benzofuran-3(2H)-one
• (2Z)-6-hydroxy-7-[[4-(2-hydroxyethyl)-1-piperazinyl]methyl]-2-[(4-methylphenyl)methylidene]-3-benzofuranone
• HMS2601A20
• BDBM52679
• AKOS002249847
• F1860-0425
• KSC-210-037
• MLS000685913
• (2Z)-6-hydroxy-7-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-2-[(4-methylphenyl)methylidene]-2,3-dihydro-1-benzofuran-3-one
• cid_7198052
• CHEMBL1573579
• KUC109781N
• (2Z)-7-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-2-[(4-methylphenyl)methylidene]-6-oxidanyl-1-benzofuran-3-one
• (2Z)-6-hydroxy-7-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-2-[(4-methylphenyl)methylidene]-1-benzofuran-3-one
• 869078-41-1

• Inchi： 1S/C23H26N2O4/c1-16-2-4-17(5-3-16)14-21-22(28)18-6-7-20(27)19(23(18)29-21)15-25-10-8-24(9-11-25)12-13-26/h2-7,14,26-27H,8-13,15H2,1H3/b21-14-
• InChI Key： LLCLXVKBLQIFIN-STZFKDTASA-N
• SMILES： O1/C(=C\C2C=CC(C)=CC=2)/C(C2=CC=C(C(=C12)CN1CCN(CCO)CC1)O)=O

Computed Properties

• Exact Mass: 394.18925731g/mol
• Monoisotopic Mass: 394.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids